Cas no 1226449-99-5 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide)

• Product Name: 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide
• CAS No: 1226449-99-5
• MF: C₂₀H₂₅ClN₄O₂
• MW: 388.891103506088
• CID: 5401918
• Update Time: 2025-10-29

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-2-methylphenyl)-2-[[2-(hexahydro-1H-azepin-1-yl)-6-methyl-4-pyrimidinyl]oxy]acetamide
• 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide

• Inchi： 1S/C20H25ClN4O2/c1-14-12-19(24-20(22-14)25-10-5-3-4-6-11-25)27-13-18(26)23-17-9-7-8-16(21)15(17)2/h7-9,12H,3-6,10-11,13H2,1-2H3,(H,23,26)
• InChI Key： AYCWFMJOUXTOOQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

Experimental Properties

• Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.81±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide

Introduction to 2-{[2-(Azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide (CAS No. 1226449-99-5)

2-{[2-(Azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide (CAS No. 1226449-99-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as AZM, is characterized by its unique chemical structure, which includes an azepan ring, a methylpyrimidine moiety, and an acetamide functional group. The combination of these structural elements endows AZM with a range of biological activities, making it a promising candidate for various pharmacological studies.

The azepan ring, a seven-membered nitrogen-containing heterocycle, is known for its ability to modulate various biological processes. In the context of AZM, the presence of this ring contributes to the compound's ability to interact with specific receptors and enzymes, potentially enhancing its therapeutic efficacy. The methylpyrimidine moiety, on the other hand, is a common structural feature in many bioactive molecules, particularly those involved in nucleic acid metabolism and signaling pathways. The acetamide group further adds to the compound's versatility by influencing its solubility and metabolic stability.

Recent studies have highlighted the potential of AZM in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that AZM exhibits potent anti-inflammatory properties. In vitro assays demonstrated that AZM effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that AZM could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, AZM has been investigated for its potential as an anticancer agent. Preclinical studies have shown that AZM selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, AZM has been found to downregulate the expression of key oncogenes such as c-Myc and Bcl-2 in various cancer cell lines, including breast cancer and colon cancer cells. These findings indicate that AZM may have broad-spectrum antitumor activity and could be further developed for cancer therapy.

In addition to its anti-inflammatory and anticancer properties, AZM has also shown promise in neurodegenerative disease research. Studies have indicated that AZM can protect neurons from oxidative stress and prevent neuroinflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. The mechanism by which AZM exerts these neuroprotective effects is thought to involve the activation of antioxidant pathways and the inhibition of microglial activation.

The pharmacokinetic profile of AZM has been extensively studied to ensure its suitability for clinical applications. Data from animal models have demonstrated that AZM exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. Additionally, AZM has shown low toxicity in preclinical safety studies, suggesting that it may be well-tolerated in humans.

To further validate the therapeutic potential of AZM, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of AZM in patients with inflammatory diseases and cancer. Early results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses. The ongoing phase II trials are expected to provide more comprehensive data on the clinical benefits of AZM.

In conclusion, 2-{[2-(Azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-chloro-2-methylphenyl)acetamide (CAS No. 1226449-99-5) represents a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in various therapeutic areas. As research continues to uncover new insights into the mechanisms of action and clinical applications of AZM, it is likely to play an increasingly important role in modern medicine.